Cas no 1823784-72-0 (3,3-Oxetanedicarboxylic acid, 3-ethyl ester)

• Product Name: 3,3-Oxetanedicarboxylic acid, 3-ethyl ester
• CAS No: 1823784-72-0
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 5909181
• PubChem ID: 146157715
• Update Time: 2025-05-20

3,3-Oxetanedicarboxylic acid, 3-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,3-Oxetanedicarboxylic acid, 3-ethyl ester
• 1823784-72-0

• Inchi： 1S/C7H10O5/c1-2-12-6(10)7(5(8)9)3-11-4-7/h2-4H2,1H3,(H,8,9)
• InChI Key： PIGXNNWOBYPOBH-UHFFFAOYSA-N
• SMILES： C(C1(COC1)C(=O)O)(=O)OCC

Computed Properties

• Exact Mass: 173.04499838g/mol
• Monoisotopic Mass: 173.04499838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.7Ų

Additional information on 3,3-Oxetanedicarboxylic acid, 3-ethyl ester

Introduction to 3,3-Oxetanedicarboxylic acid, 3-ethyl ester (CAS No. 1823784-72-0)

3,3-Oxetanedicarboxylic acid, 3-ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1823784-72-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic dicarboxylic ester possesses a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in drug development and material science.

The molecular structure of 3,3-Oxetanedicarboxylic acid, 3-ethyl ester consists of an oxetane ring substituted with two carboxylic acid esters and an ethyl group at the third position. This configuration imparts distinctive reactivity and functional properties, making it a valuable intermediate in synthetic chemistry. The oxetane ring, a three-membered cyclic ether, is known for its strained bond angles, which can facilitate ring-opening reactions under appropriate conditions. This characteristic has been exploited in various synthetic pathways to construct more complex molecules.

In recent years, there has been growing interest in the applications of 3,3-Oxetanedicarboxylic acid, 3-ethyl ester in pharmaceutical research. Its structural motif has been explored as a scaffold for developing novel bioactive compounds. Specifically, the oxetane ring has been recognized for its ability to enhance binding affinity and metabolic stability in drug molecules. Researchers have leveraged this property to design inhibitors targeting various biological pathways.

One notable area of research involves the use of 3,3-Oxetanedicarboxylic acid, 3-ethyl ester in the synthesis of protease inhibitors. Proteases play crucial roles in numerous physiological processes, and their inhibition is a key strategy in treating diseases such as cancer and inflammation. The oxetane ring's strained geometry can be engineered to mimic the transition state of peptide bond hydrolysis, thereby facilitating the design of potent protease inhibitors. Recent studies have demonstrated promising results using derivatives of 3,3-Oxetanedicarboxylic acid, 3-ethyl ester as lead compounds in this context.

Another emerging application of this compound is in materials science. The unique structural features of 3,3-Oxetanedicarboxylic acid, 3-ethyl ester make it a suitable candidate for developing advanced polymers and coatings. The presence of carboxylic acid esters allows for facile incorporation into polymer backbones through esterification reactions. These polymers exhibit enhanced mechanical strength and thermal stability, making them attractive for use in high-performance applications such as aerospace and automotive industries.

The synthesis of 3,3-Oxetanedicarboxylic acid, 3-ethyl ester typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the formation of an oxirane derivative followed by selective functionalization to introduce the carboxylic acid esters and ethyl group. Advances in catalytic methods have enabled more efficient and environmentally benign synthesis routes, aligning with the growing emphasis on green chemistry principles.

In conclusion,3,3-Oxetanedicarboxylic acid, 3-ethyl ester (CAS No. 1823784-72-0) represents a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable building block for pharmaceuticals and advanced materials alike. As research continues to uncover new applications for this compound, 1823784-72-0 will undoubtedly remain at the forefront of chemical innovation.